N,N'-dibutylisophthalamide

• IUPAC Name: 1-N,3-N-dibutylbenzene-1,3-dicarboxamide
• InChI: InChI=1S/C16H24N2O2/c1-3-5-10-17-15(19)13-8-7-9-14(12-13)16(20)18-11-6-4-2/h7-9,12H,3-6,10-11H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: UEUJQJBBZXOQII-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC(=CC=C1)C(=O)NCCCC
• Molecular Formula: C16H24N2O2
• DSSTOX Substance ID: DTXSID00366754
• Molecular Weight: 276.37 g/mol
• CAS RN: 15088-35-4

Description

N,N'-dibutylisophthalamide, also known as DBI, is a compound that has been used extensively in scientific research. It is a derivative of isophthalic acid and is commonly used as a ligand for metal ions. DBI has been found to have a wide range of applications, including its use as a catalyst in organic synthesis, as a reagent in analytical chemistry, and as a potential therapeutic agent for the treatment of neurological disorders.

Mechanism of Action

The exact mechanism of action of N,N'-dibutylisophthalamide is still not fully understood, but it is thought to act as a positive allosteric modulator of the GABA-A receptor. This leads to an increase in the binding of GABA to the receptor, resulting in increased inhibitory neurotransmission. N,N'-dibutylisophthalamide has also been found to interact with other receptors, including the sigma-1 receptor and the NMDA receptor.
Biochemical and Physiological Effects
N,N'-dibutylisophthalamide has been found to have a number of biochemical and physiological effects. It has been shown to increase the activity of the GABA-A receptor, resulting in increased inhibitory neurotransmission. This leads to anxiolytic and anticonvulsant effects. N,N'-dibutylisophthalamide has also been found to have neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N,N'-dibutylisophthalamide in lab experiments is that it is relatively easy to synthesize and purify. It is also relatively stable, making it easy to handle and store. However, one limitation is that it can be difficult to obtain high-quality crystals of N,N'-dibutylisophthalamide for X-ray crystallography studies.

Future Directions

There are a number of potential future directions for research on N,N'-dibutylisophthalamide. One area of interest is the development of N,N'-dibutylisophthalamide analogs with improved potency and selectivity for specific receptor subtypes. Another area of interest is the use of N,N'-dibutylisophthalamide as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of N,N'-dibutylisophthalamide and its potential therapeutic applications.

Scientific Research Applications

N,N'-dibutylisophthalamide has been extensively studied for its potential therapeutic applications. It has been found to have anxiolytic and anticonvulsant effects, making it a potential treatment for anxiety disorders and epilepsy. N,N'-dibutylisophthalamide has also been found to have neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.